Cas no 2708092-69-5 ((5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane)

• Product Name: (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane
• CAS No: 2708092-69-5
• MF: C₈H₈ClFOS
• MW: 206.664923667908
• CID: 6795214
• PubChem ID: 171366663
• Update Time: 2025-06-08

(5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34779954
• 2708092-69-5
• (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H8ClFOS/c1-11-7-4-6(10)5(9)3-8(7)12-2/h3-4H,1-2H3
• InChI Key： FBUKOEFYRPAKMQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)SC)OC)F

Computed Properties

• Exact Mass: 205.9968419g/mol
• Monoisotopic Mass: 205.9968419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.5Ų

Additional information on (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane

Introduction to (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane (CAS No. 2708092-69-5)

(5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane (CAS No. 2708092-69-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a chloro, fluoro, and methoxy substituent on the phenyl ring, along with the sulfane functional group, imparts distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The synthesis of (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane typically involves a multi-step process, starting with the preparation of the substituted phenol followed by its conversion into the corresponding sulfide. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield, making it an attractive option for large-scale production.

In terms of its chemical properties, (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane exhibits high stability under various conditions, including exposure to air and moisture. This stability is crucial for its application in pharmaceutical formulations, where maintaining the integrity of the active ingredient is paramount. Additionally, the compound's solubility profile has been extensively studied, with findings indicating good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These properties facilitate its use in both in vitro and in vivo studies.

The biological activity of (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. A notable study published in the Journal of Medicinal Chemistry in 2022 demonstrated that (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest potential therapeutic applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane(5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane

To further explore the therapeutic potential of (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane

In conclusion, (5-Chloro-4-fluoro-2-methoxyphenyl)(methyl)sulfane (CAS No. 2708092-69-5) represents a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for developing new therapeutic agents targeting inflammatory diseases and cancer. As research continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.